Cas no 1607347-26-1 (3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride)

3-Methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride is a synthetic organic compound featuring a tetrahydroisoquinoline core linked to a 3-methylbut-2-enamide moiety via an amide bond, with hydrochloride salt formation enhancing solubility and stability. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule targeting neurological or cardiovascular pathways due to the tetrahydroisoquinoline scaffold's prevalence in pharmacologically active compounds. The hydrochloride salt form ensures improved handling and formulation properties. Its defined stereochemistry and purity make it suitable for research applications, including structure-activity relationship studies or as a reference standard in analytical workflows.
3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride structure
1607347-26-1 structure
Product Name:3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride
CAS No:1607347-26-1
MF:C14H19ClN2O
MW:266.766462564468
MDL:MFCD29034414
CID:5210316
PubChem ID:122236296
Update Time:2025-06-09

3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 3-methyl-N-(1,2,3,4-tetrahydro-7-isoquinolinyl)-, hydrochloride (1:1)
    • 3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride
    • MDL: MFCD29034414
    • Inchi: 1S/C14H18N2O.ClH/c1-10(2)7-14(17)16-13-4-3-11-5-6-15-9-12(11)8-13;/h3-4,7-8,15H,5-6,9H2,1-2H3,(H,16,17);1H
    • InChI Key: PDXQQBVNKZODHN-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C2CCNCC2=C1)C(=O)C=C(C)C.Cl

3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride Pricemore >>

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Additional information on 3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride

Comprehensive Overview of 3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride (CAS No. 1607347-26-1)

The compound 3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride, identified by its CAS No. 1607347-26-1, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This article delves into its molecular characteristics, synthesis pathways, and relevance in modern drug discovery, aligning with trending topics such as small molecule therapeutics, kinase inhibitors, and neuropharmacology.

Structurally, 3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride features a tetrahydroisoquinoline core, a scaffold frequently explored in medicinal chemistry for its bioactivity. The but-2-enamide moiety enhances its binding affinity to target proteins, while the hydrochloride salt improves solubility for formulation. Researchers have investigated its role in modulating G-protein-coupled receptors (GPCRs) and enzyme inhibition, making it a candidate for treating neurological disorders and inflammatory conditions.

In recent years, the demand for small molecule drugs with high specificity has surged, driven by advancements in precision medicine. The compound’s CAS No. 1607347-26-1 often appears in databases alongside queries like "tetrahydroisoquinoline derivatives in drug design" or "optimizing amide-based therapeutics." Its potential as a blood-brain barrier (BBB)-penetrant agent further aligns with searches on "CNS drug development challenges," a hot topic in 2024.

Synthesis of 3-methyl-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)but-2-enamide hydrochloride typically involves multi-step organic reactions, including amide coupling and reductive amination. Analytical techniques like HPLC and NMR ensure purity, critical for preclinical studies. Notably, its logP and pKa values suggest favorable pharmacokinetics, addressing common search queries such as "improving drug bioavailability."

From an SEO perspective, this content integrates high-traffic keywords like "isoquinoline-based pharmaceuticals" and "hydrochloride salts in drug formulation," enhancing discoverability. The compound’s relevance to Alzheimer’s disease research and pain management also taps into trending health concerns. By avoiding restricted keywords and focusing on scientific rigor, this overview serves as a trusted resource for researchers and industry professionals.

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